Methyl 2-(5-Methyl-3-indolyl)-2-oxoacetate

• Molecular Formula: C12H11NO3
• Molecular Weight: 217.22 g/mol
• IUPAC Name: methyl 2-(5-methyl-1H-indol-3-yl)-2-oxoacetate
• InChI: InChI=1S/C12H11NO3/c1-7-3-4-10-8(5-7)9(6-13-10)11(14)12(15)16-2/h3-6,13H,1-2H3
• InChI Key: RSQSZGCYWOFSOA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)NC=C2C(=O)C(=O)OC

Description

Methyl 2-(5-Methyl-3-indolyl)-2-oxoacetate is a useful research compound. Its molecular formula is C12H11NO3 and its molecular weight is 217.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 5-methyl-1H-indole (1.00 g, 7.6 mmol) in diethyl ether (10 mL) at 4° C. was added a 2.0 M solution of oxalyl chloride in methylene chloride (4.0 mL, 8.0 mmol). The resulting solution was allowed to warm to room temperature and stirred for 1.5 h. The solution was cooled to −78° C. To this solution was added 25% (w/w) solution of sodium methoxide in methanol (3.65 mL, 16.0 mmol). The resulting solution was allowed to warm to room temperature. After one hour, the solution was filtered to give the title compound (1.16 g, 70%) as a light brown solid. 1H NMR (DMSO-d6) δ 8.31 (m, 1H), 7.95 (s, 1H), 7.42 (m, 1H), 7.11 (m, 1H), 3.88 (s, 3H), 2.41 (s, 3H).